Cas no 13949-65-0 (Pentanoic acid, 2-phenoxy-)

• Product Name: Pentanoic acid, 2-phenoxy-
• CAS No: 13949-65-0
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 1272200
• Update Time: 2024-08-03

Pentanoic acid, 2-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-phenoxy-

• Inchi： 1S/C11H14O3/c1-2-6-10(11(12)13)14-9-7-4-3-5-8-9/h3-5,7-8,10H,2,6H2,1H3,(H,12,13)
• InChI Key： XYOHPPZTSDDKFM-UHFFFAOYSA-N
• SMILES： C(O)(=O)C(OC1=CC=CC=C1)CCC

Computed Properties

• Exact Mass: 194.094
• Monoisotopic Mass: 194.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• Density: 1.113±0.06 g/cm3(Predicted)
• Melting Point: 114-116 °C(Solv: benzene (71-43-2); ligroine (8032-32-4))
• Boiling Point: 311.4±15.0 °C(Predicted)
• pka: 3.22±0.10(Predicted)